Cas no 1261485-71-5 (5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 1261485-71-5
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4987655
• Update Time: 2025-06-11

5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7ClF3NO2/c14-11-4-8(7-19)6-18-12(11)9-2-1-3-10(5-9)20-13(15,16)17/h1-7H
• InChI Key： CXODHDLHSIXJFM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CN=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 3.8
• Topological Polar Surface Area: 39.2

Additional information on 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde

Introduction to 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261485-71-5)

5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261485-71-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde.

The molecular formula of 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde is C₁₄H₈ClF₃O₂, and its molecular weight is approximately 309.6 g/mol. The compound features a chlorinated and trifluoromethoxy-substituted phenyl ring attached to a nicotinaldehyde moiety, which imparts distinct chemical and biological properties. The presence of these functional groups makes it an attractive candidate for various chemical reactions and biological studies.

The synthesis of 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde typically involves multi-step processes that ensure high yields and purity. One common approach involves the reaction of 3-trifluoromethoxybenzaldehyde with 2-chloropyridine in the presence of a suitable catalyst. This method has been optimized to achieve high selectivity and efficiency, making it a preferred route for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving overall sustainability.

In terms of chemical properties, 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde exhibits notable stability under standard laboratory conditions. However, it is sensitive to strong acids and bases, which can lead to degradation or rearrangement reactions. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various analytical techniques and biological assays.

The biological activities of 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde have been extensively studied in recent years. One of the most significant areas of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines and enzymes.

In the context of drug discovery, 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde has been used as a lead compound for the development of novel therapeutic agents. Its unique structural features allow for the introduction of various functional groups through derivatization, leading to a diverse library of compounds with enhanced biological activities. This approach has been successful in identifying potent inhibitors with improved pharmacokinetic profiles and reduced toxicity.

Clinical trials involving derivatives of 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde have shown promising results in preclinical models of cancer and inflammatory diseases. These derivatives have demonstrated efficacy in inhibiting tumor growth and reducing inflammation without significant side effects. The ongoing research aims to optimize these compounds further and advance them into clinical trials for human use.

Beyond its therapeutic applications, 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde has also found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for applications in organic electronics and sensors. Additionally, its high reactivity with various nucleophiles allows for the synthesis of complex molecules with potential applications in advanced materials and nanotechnology.

In conclusion, 5-Chloro-6-(3-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261485-71-5) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and beyond. Its unique structural features and versatile chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.